Cas no 18346-83-3 (Cyclohexanone,2-isopropyl-4-isovaleryl-3,5-diphenyl-, (all-trans)- (8CI))

• Product Name: Cyclohexanone,2-isopropyl-4-isovaleryl-3,5-diphenyl-, (all-trans)- (8CI)
• CAS No: 18346-83-3
• MF: C₂₆H₃₂O₂
• MW: 376.531087875366
• CID: 231419
• PubChem ID: 433767
• Update Time: 2025-04-19

Cyclohexanone,2-isopropyl-4-isovaleryl-3,5-diphenyl-, (all-trans)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-isopropyl-4-isovaleryl-3,5-diphenyl-, (all-trans)- (8CI)
• 4-(3-methylbutanoyl)-3,5-diphenyl-2-propan-2-ylcyclohexan-1-one
• NSC-338009
• NSC338009
• 18346-83-3
• DTXSID50330945

• Inchi： 1S/C26H32O2/c1-17(2)15-22(27)26-21(19-11-7-5-8-12-19)16-23(28)24(18(3)4)25(26)20-13-9-6-10-14-20/h5-14,17-18,21,24-26H,15-16H2,1-4H3
• InChI Key： PMEIYUNEINNLCA-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)C(C(CC(C)C)=O)C(C2C=CC=CC=2)C1C(C)C

Computed Properties

• Exact Mass: 376.24036
• Monoisotopic Mass: 376.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14